![molecular formula C12H15N3O3S B6505461 N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}cyclopropanesulfonamide CAS No. 1421525-96-3](/img/structure/B6505461.png)
N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[5-(Furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}cyclopropanesulfonamide (NCPS) is a cyclic sulfonamide compound that is used in various scientific research applications. NCPS is a versatile molecule that can be used in a variety of experiments, due to its unique chemical structure and properties. NCPS has been studied extensively and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including compounds like our target molecule, have gained prominence due to their antibacterial properties. Researchers have explored their potential as novel antimicrobial agents. The furan nucleus plays a crucial role in designing effective drugs to combat microbial resistance . Specifically, the compound’s antibacterial activity against both gram-positive and gram-negative bacteria warrants further investigation.
Medicinal Chemistry
The furan scaffold serves as a valuable building block in medicinal chemistry. Scientists have harnessed its therapeutic advantages for various purposes:
Heterocyclic Chemistry
Furan belongs to the heterocyclic aromatic series. Its reactivity and diverse structural reactions offer exciting prospects in organic chemistry. Researchers continue to explore novel synthetic routes to furan derivatives, expanding their applications .
Nitrofurantoin Analogues
In recent studies, researchers designed and synthesized nitrofurantoin analogues containing furan and pyrazole scaffolds. These compounds exhibited promising antibacterial activity. Investigating similar structural modifications could lead to more effective antimicrobial agents .
Microwave-Assisted Synthesis
Efficient methods for synthesizing furan-containing compounds are essential. Researchers have successfully prepared amides and esters with furan rings using microwave-assisted techniques. These compounds may find applications beyond traditional fuels and plastics .
Pharmacology and Medicine
Furfural derivatives, particularly 5-nitrosubstituted ones, have been employed in pharmacology and medicine. Their applications extend to treating bacterial and parasitic infections .
Mechanism of Action
Target of Action
The primary target of this compound is Cytochrome P450 2A6 . This enzyme plays a crucial role in the metabolism of xenobiotics and drugs in the body .
Mode of Action
The compound interacts with its target, Cytochrome P450 2A6, and exhibits a high coumarin 7-hydroxylase activity . It can act in the hydroxylation of the anti-cancer drugs cyclophosphamide and ifosphamide . It is also competent in the metabolic activation of aflatoxin B1 .
Biochemical Pathways
The compound affects the metabolic pathways associated with Cytochrome P450 2A6 . The downstream effects include the metabolism of various drugs and xenobiotics, contributing to their activation or detoxification .
Pharmacokinetics
It’s known that the compound interacts with cytochrome p450 2a6, suggesting it undergoes metabolic transformations in the body .
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its interaction with Cytochrome P450 2A6 . By influencing the activity of this enzyme, the compound can affect the metabolism of various drugs and xenobiotics, potentially altering their therapeutic effects or toxicity .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its target . .
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S/c1-15-11(12-3-2-6-18-12)7-9(14-15)8-13-19(16,17)10-4-5-10/h2-3,6-7,10,13H,4-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZOWKXHJAZTGDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CNS(=O)(=O)C2CC2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.